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Compound of Interest

Compound Name: Leucettinib-92

Cat. No.: B12382337

Ensuring the safe and environmentally responsible disposal of chemical reagents is a critical
component of laboratory safety and operational excellence. This document provides essential
guidance on the proper disposal procedures for Leucettinib-92, a potent inhibitor of
DYRKI/CLK kinases. The following procedures are designed for researchers, scientists, and
drug development professionals to manage and dispose of this compound in a manner that
prioritizes safety and regulatory compliance.

Hazard Assessment and Safety Information

Leucettinib-92 is a chemical compound used in laboratory research. While one safety data
sheet (SDS) classifies it as not a hazardous substance, another indicates that it is harmful if
swallowed and very toxic to aquatic life with long-lasting effects[1][2]. Due to this conflicting
information, it is imperative to handle Leucettinib-92 with caution and to assume it is
hazardous.

Key Safety Precautions:

o Always wear appropriate personal protective equipment (PPE), including safety goggles with
side-shields, protective gloves, and a lab coat[2].

o Handle the compound in a well-ventilated area, preferably in a chemical fume hood, to avoid
inhalation of dust or aerosols[1][2].
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e Prevent contact with skin and eyes[1][2]. In case of contact, flush the affected area with
copious amounts of water and seek medical attention[1][2].

» Do not eat, drink, or smoke in areas where Leucettinib-92 is handled or stored[2].
e Ensure a safety shower and eyewash station are readily accessible[1][2].

Chemical and Physical Properties

A summary of the key chemical and physical properties of Leucettinib-92 is provided in the
table below. This information is essential for safe handling and for understanding its potential
environmental impact.

Property Value References
Chemical Formula C21H22N40S [L1[31[4115]
Molecular Weight 378.49 g/mol [11121131[5]
Appearance Pale yellow to off-white powder  [6]

- Soluble in DMSO (10mM) and
Solubility thanol [6]
ethanol.

Store powder at -20°C. Store
Storage solutions at -20°C or -80°C, [61[7]
protected from light.

Step-by-Step Disposal Procedure

The recommended disposal method for Leucettinib-92, both in its pure form and in solution, is
through an approved hazardous waste disposal facility. Adherence to local, state, and federal
regulations is mandatory.

Procedure for Unused or Waste Leucettinib-92:

o Segregation: Keep Leucettinib-92 waste separate from other chemical waste streams
unless otherwise instructed by your institution's environmental health and safety (EHS)
office.
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Labeling: Clearly label the waste container with the full chemical name ("Leucettinib-92"),
the quantity of waste, and the appropriate hazard warnings (e.g., "Harmful if Swallowed,"
"Toxic to Aquatic Life").

o Containment: Ensure the waste container is securely sealed and is not leaking.

o Storage: Store the sealed waste container in a designated, well-ventilated, and secure
hazardous waste accumulation area.

» Disposal Request: Contact your institution's EHS office or a licensed hazardous waste
disposal contractor to arrange for pickup and proper disposal. Do not attempt to dispose of
Leucettinib-92 down the drain or in regular trash[2].

Procedure for Contaminated Materials:

» Decontamination: For spills, absorb the material with an inert absorbent such as diatomite or
universal binders[1][2]. Decontaminate surfaces by scrubbing with alcohol[1][2].

e Collection: Collect all contaminated materials, including absorbent pads, gloves, and other
disposable labware, in a designated hazardous waste container.

» Disposal: Label and dispose of the container of contaminated materials as hazardous waste,
following the same procedure as for the chemical itself.

Experimental Protocols

No specific experimental protocols for the chemical neutralization or deactivation of
Leucettinib-92 for disposal are available in the provided search results. The standard and
recommended procedure is collection and disposal via a licensed hazardous waste
management company.

Disposal Workflow

The following diagram illustrates the general workflow for the proper disposal of Leucettinib-
92.
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Caption: Workflow for the proper disposal of Leucettinib-92.
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Disclaimer: This information is intended for guidance purposes only and is based on the
provided search results. Always consult your institution's specific safety and disposal protocols
and the most current Safety Data Sheet (SDS) for Leucettinib-92 before handling or disposing
of this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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